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Compound of Interest

Compound Name: Gibberellin A1

Cat. No.: B196259

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling Gibberellin A1 (GA1). The following procedural
guidance outlines the necessary personal protective equipment (PPE), handling protocols, and
disposal plans to ensure a safe laboratory environment.

Hazard Identification and Safety Data Summary

Gibberellin A1 (CAS No. 545-97-1) is a plant hormone used in research.[1][2][3] While some
safety data sheets (SDS) indicate that the substance is not classified as hazardous according
to the Globally Harmonized System (GHS), other sources suggest a potential for serious
temporary or moderate residual injury upon short exposure.[1][2][4] Given this discrepancy, it is
crucial to handle Gibberellin A1 with care, adhering to the safety protocols outlined below.

Identifier Value

CAS Number 545-97-1[1][2][5]
Molecular Formula C19H2406[1][5]
Molecular Weight 348.39 g/mol [1]

o Not classified by some sources[2][4]; others
GHS Hazard Classification

suggest potential health hazards[1].

NFPA 704 Rating Health: 3, Fire: 0, Reactivity: 0[1]
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Note: Toxicity data for Gibberellin Al is limited. The provided data for similar compounds like
Gibberellic Acid (GA3) shows low acute toxicity.[6] However, due to the lack of specific data for
GAL1, caution is advised.

Operational and Disposal Plans

A systematic approach is essential for safely handling Gibberellin A1 from preparation through
disposal.

Step 1: Preparation and Engineering Controls

» Designated Area: Conduct all work with Gibberellin Al in a designated area, such as a
chemical fume hood or a well-ventilated laboratory bench.[7]

» Ventilation: Ensure adequate ventilation to minimize the potential for inhalation of dust
particles.[1][8]

o Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.[9]

o Spill Kit: Have a spill kit with appropriate absorbent materials and waste containers available.

[8]

Step 2: Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure.[7]
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Specifications and Best
PPE Category ltem -
ractices

Nitrile or neoprene gloves are
) ) ) recommended. Ensure gloves

Hand Protection Chemical-resistant gloves )
are inspected for holes before

use.[7][10]

Tightly fitting safety goggles
are essential to protect against
] Safety glasses with side dust and splashes. A face
Eye and Face Protection ) )
shields or goggles shield may be necessary for
procedures with a high splash

potential.[7]

When handling the powder
form or if there is a risk of

Respiratory Protection Dust mask or respirator aerosol generation, a
particulate filter respirator (e.qg.,
N95) is necessary.[7]

A fully fastened lab coat should
be worn. For larger quantities
) Laboratory coat or disposable or tasks with a significant risk
Body Protection o .
coveralls of contamination, disposable
coveralls are recommended.[7]

[10]

Step 3: Handling Procedures

e Avoid Dust Formation: Handle the solid form of Gibberellin A1 carefully to prevent the
generation of dust.[1][7]

e Weighing: If weighing the powder, do so within a ventilated enclosure.[7]
o Container Management: Keep containers tightly closed when not in use.[7][9]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.[7][10] Avoid eating, drinking, or smoking in the handling
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area.[10]

Step 4: Post-Handling and Cleanup

o Decontamination: Decontaminate all work surfaces after use.
e PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

e Hand Washing: Wash hands thoroughly after removing PPE.[7]

Step 5: Disposal Plan

Proper disposal of Gibberellin A1 and associated waste is critical to prevent environmental
contamination.[8]

o Waste Collection: Collect waste Gibberellin A1 and any contaminated materials (e.g.,
gloves, wipes) into a clearly labeled, sealed container suitable for chemical waste.[1][8]

o Waste Segregation: Do not mix Gibberellin A1 waste with other chemical waste streams
unless permitted by your institution's safety guidelines.[8]

o Disposal Method: The primary disposal method is to transfer the chemical waste to a
licensed and approved waste disposal facility.[8][11]

o Container Disposal: Empty containers may retain chemical residues and should be disposed
of properly. Triple rinse the container, puncture it to prevent reuse, and dispose of it in a
sanitary landfill or as directed by your institution's waste management protocols.[8][11]

o Environmental Protection: Prevent the entry of Gibberellin Al into drains, sewers, and
waterways.[1][8]

Emergency Procedures
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation e —
artificial respiration and consult a doctor

immediately.[1]

i Take off contaminated clothing immediately.
Skin Contact )
Wash off with soap and plenty of water.[1]

Rinse the opened eye for several minutes under
Eye Contact running water.[2] If irritation persists, seek

medical attention.[9]

) If symptoms persist, consult a doctor.[2] Do
Ingestion . "
NOT induce vomiting.[9]

In case of a spill, evacuate personnel to a safe area. Avoid dust formation and breathing
vapors.[1] For dry spills, carefully sweep or scoop the material into a suitable, labeled container
for disposal.[8]

Visual Workflow for Safe Handling
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Designate Handling Area
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Figure 1: Safe Handling Workflow for Gibberellin A1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gibberellin-al]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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